Cas no 1212853-31-0 ((3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol)
1212853-31-0 structure
Product Name:(3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol
CAS No:1212853-31-0
MF:C11H17NO
MW:179.258783102036
CID:5596150
PubChem ID:93984180
Update Time:2023-11-24
(3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- METHYL (3S)-3-AMINO-3-(3-METHOXY-2-METHYLPHENYL)PROPANOATE
- (3S)-3-AMINO-3-(2,3-DIMETHYLPHENYL)PROPAN-1-OL
- Benzenepropanol, γ-amino-2,3-dimethyl-, (γS)-
- N15231
- 1212853-31-0
- EN300-1163889
- (3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol
-
- Inchi: 1S/C11H17NO/c1-8-4-3-5-10(9(8)2)11(12)6-7-13/h3-5,11,13H,6-7,12H2,1-2H3/t11-/m0/s1
- InChI Key: GRABBATVFYPVQL-NSHDSACASA-N
- SMILES: C(O)C[C@H](N)C1=CC=CC(C)=C1C
Computed Properties
- Exact Mass: 179.131014166g/mol
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.034±0.06 g/cm3(Predicted)
- Boiling Point: 328.8±37.0 °C(Predicted)
- pka: 14.93±0.10(Predicted)
(3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1163889-0.05g |
(3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol |
1212853-31-0 | 0.05g |
$2026.0 | 2023-06-08 | ||
| Enamine | EN300-1163889-0.1g |
(3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol |
1212853-31-0 | 0.1g |
$2123.0 | 2023-06-08 | ||
| Enamine | EN300-1163889-0.25g |
(3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol |
1212853-31-0 | 0.25g |
$2220.0 | 2023-06-08 | ||
| Enamine | EN300-1163889-0.5g |
(3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol |
1212853-31-0 | 0.5g |
$2317.0 | 2023-06-08 | ||
| Enamine | EN300-1163889-1.0g |
(3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol |
1212853-31-0 | 1g |
$2412.0 | 2023-06-08 | ||
| Enamine | EN300-1163889-2.5g |
(3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol |
1212853-31-0 | 2.5g |
$4728.0 | 2023-06-08 | ||
| Enamine | EN300-1163889-5.0g |
(3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol |
1212853-31-0 | 5g |
$6996.0 | 2023-06-08 | ||
| Enamine | EN300-1163889-10.0g |
(3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol |
1212853-31-0 | 10g |
$10375.0 | 2023-06-08 | ||
| Enamine | EN300-1163889-50mg |
(3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol |
1212853-31-0 | 50mg |
$1008.0 | 2023-10-03 | ||
| Enamine | EN300-1163889-100mg |
(3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol |
1212853-31-0 | 100mg |
$1056.0 | 2023-10-03 |
(3S)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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